Cas no 35711-34-3 (Tolmetin Sodium)

• Product Name: Tolmetin Sodium
• CAS No: 35711-34-3
• MF: C₁₅H₁₄NNaO₃
• MW: 279.266335010529
• MDL: MFCD00079607
• CID: 54485
• PubChem ID: 23665411
• Update Time: 2025-06-08

Tolmetin Sodium Chemical and Physical Properties

Names and Identifiers

• Sodium 2-(1-methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl)acetate
• sodium,2-[1-methyl-5-(4-methylbenzoyl)pyrrol-2-yl]acetate
• TOLMETIN SODIUM
• 1-methyl-5-(p-toluoyl)-1H-pyrrol-2-acetic acid sodium salt
• EINECS 252-687-3
• sodium [1-methyl-5-(p-toluoyl)-1H-pyrrol-2-yl]acetate
• sodium 1-methyl-5-(4-methylbenzoyl)pyrrole-2-acetate
• sodium 5-(4-methylbenzoyl)-1-methylpyrrole-2-acetate
• Sodium tolmetin
• Sodium tolmetin dihydrate
• Toleclin
• TOLECTIN 600
• Tolectin DS
• Tolmetin sodium anhydrous
• Tolumetin sodium dihydrate
• Sodium 1-methyl-5-(4-methylbenzoyl)-1H-pyrrole-2-acetate
• HMS500K15
• WL259637KX
• Tolmetin sodium salt dihydrate
• TOLMETIN SODIUM (USP MONOGRAPH)
• HMS1921E19
• SODIUM 2-[1-METHYL-5-(4-METHYLBENZOYL)PYRROL-2-YL]ACETATE
• DTXSID2091546
• TOLMETIN SODIUM [WHO-DD]
• HMS2092O03
• AKOS015901707
• Q27108450
• NCGC00094796-01
• NS00089503
• Sodium 1-methyl-5-p-toluoylpyrrole-2-acetate
• AB01566945_01
• Dihydrate Tolmetin Sodium
• Sodium, Tolmetin
• Tolmetin (Sodium)
• TOLMETIN SODIUM (USP-RS)
• sodium;2-[1-methyl-5-(4-methylbenzoyl)pyrrol-2-yl]acetate
• SCHEMBL1477674
• DTXCID5065229
• C02328
• Tolmetin sodium salt
• QGUALMNFRILWRA-UHFFFAOYSA-M
• NSC-757341
• AKOS015961034
• 1H-PYRROLE-2-ACETIC ACID, 1-METHYL-5-(4-METHYLBENZOYL)-, SODIUM SALT (1:1)
• sodium [1-methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl]acetate
• CHEBI:9619
• McN-2559-21-98
• CHEMBL1200613
• TOLMETIN SODIUM (MART.)
• 1H-Pyrrole-2-acetic acid, 1-methyl-5-(4-methylbenzoyl)-, sodium salt
• 1H-Pyrrole-2-acetic acid, 1-methyl-5-(p-toluoyl)-, sodium salt
• CS-0013840
• CCG-39123
• NCGC00094796-02
• 1-Methyl-5-(p-toluoyl)-2-pyrroleacetic acid
• C15H14NNaO3
• 35711-34-3
• Tolmetin Sodium, Dihydrate
• AC-12807
• sodium (1-methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl)acetate
• SPECTRUM1500582
• HY-B1799A
• UNII-WL259637KX
• MFCD00079607
• 4-AMINO-2-METHOXY-5-MERCAPTOBENZOICACID
• W-110866
• DA-58648
• Tolmetin Sodium

• MDL： MFCD00079607
• Inchi： 1S/C15H15NO3.Na/c1-10-3-5-11(6-4-10)15(19)13-8-7-12(16(13)2)9-14(17)18;/h3-8H,9H2,1-2H3,(H,17,18);/q;+1/p-1
• InChI Key： QGUALMNFRILWRA-UHFFFAOYSA-M
• SMILES： [Na+].O=C(C1C=CC(C)=CC=1)C1=CC=C(CC(=O)[O-])N1C

Computed Properties

• Exact Mass: 279.08700
• Monoisotopic Mass: 257.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59.3

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 62.13000
• LogP: 0.85690
• Vapor Pressure: Not available

Tolmetin Sodium Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Tolmetin Sodium

Introduction to Tolmetin Sodium (CAS No. 35711-34-3)

Tolmetin Sodium, with the chemical formula C₁₄H₁₃NO₃·Na and CAS number 35711-34-3, is a well-known nonsteroidal anti-inflammatory drug (NSAID) that has garnered significant attention in the field of pharmaceutical chemistry and medicine. Originally developed in the mid-20th century, this compound has been extensively studied for its therapeutic properties, particularly in the management of pain, inflammation, and fever. The sodium salt form, Tolmetin Sodium, enhances its solubility and bioavailability, making it a valuable compound in both clinical and research settings.

The pharmacological profile of Tolmetin Sodium is characterized by its ability to inhibit cyclooxygenase (COX) enzymes, which are crucial in the synthesis of prostaglandins—mediators of inflammation and pain. Unlike some other NSAIDs, Tolmetin Sodium was designed to exhibit a relatively higher selectivity for COX-1 over COX-2, which has implications for its gastrointestinal safety profile. This selectivity has been a subject of extensive research, as it may reduce the risk of gastrointestinal side effects associated with long-term use of NSAIDs.

Recent advancements in molecular pharmacology have provided deeper insights into the mechanism of action of Tolmetin Sodium. Studies have demonstrated that this compound not only inhibits prostaglandin synthesis but also modulates other inflammatory pathways, including the release of cytokines and chemokines. These findings suggest that Tolmetin Sodium may have broader therapeutic applications beyond traditional anti-inflammatory uses. For instance, researchers have explored its potential in managing autoimmune diseases and inflammatory disorders where prostaglandins play a significant role.

In clinical trials, Tolmetin Sodium has been evaluated for its efficacy in treating conditions such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. The compound has shown comparable efficacy to other NSAIDs but with a potentially more favorable side effect profile due to its COX-1 selectivity. However, as with all NSAIDs, concerns regarding cardiovascular safety have necessitated careful patient monitoring and risk assessment. Ongoing research aims to address these concerns by exploring novel formulations and delivery systems that minimize systemic exposure while maintaining therapeutic efficacy.

The chemical synthesis of Tolmetin Sodium (CAS No. 35711-34-3) involves multi-step organic reactions, typically starting from readily available precursors such as toluidine derivatives. The process requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the production of Tolmetin Sodium with greater efficiency and sustainability, aligning with global trends toward green chemistry principles. These innovations not only improve cost-effectiveness but also reduce environmental impact.

The analytical characterization of Tolmetin Sodium is critical for ensuring its quality and consistency in pharmaceutical formulations. Modern analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm purity and detect impurities. These methods provide robust data that supports regulatory compliance and ensures the safety and efficacy of products containing Tolmetin Sodium.

The role of computational chemistry in understanding the behavior of Tolmetin Sodium has become increasingly prominent. Molecular modeling techniques allow researchers to predict interactions between the compound and biological targets at an atomic level. This approach has accelerated the discovery of new therapeutic agents and optimized existing ones like Tolmetin Sodium. By integrating experimental data with computational insights, scientists can refine drug design strategies to enhance potency and reduce adverse effects.

Emerging research suggests that derivatives of Tolmetin Sodium may offer novel therapeutic opportunities. Structural modifications aimed at improving selectivity or bioavailability have led to promising candidates for further development. For example, studies on tolmetin analogs have explored their potential in neuroprotective therapies due to their ability to cross the blood-brain barrier. Such findings highlight the versatility of NSAID-like compounds like Tolmetin Sodium (CAS No. 35711-34-3 strong>) in addressing diverse medical needs.

The future direction of research on Tolme tin Sod ium is likely to focus on personalized medicine approaches. By correlating genetic markers with individual responses to therapy, clinicians can tailor dosages and combinations more effectively. This personalized approach could enhance treatment outcomes while minimizing risks associated with NSAID use.